4-(3,4-dimethoxyphenyl)-5-(furan-2-ylmethyl)-3-(2-hydroxy-5-methylphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one
Description
This compound belongs to the pyrrolo[3,4-c]pyrazol-6-one family, characterized by a fused bicyclic core with a ketone group at position 4. Its structure includes three distinct substituents:
- 3,4-dimethoxyphenyl at position 4, contributing electron-donating methoxy groups that enhance solubility and influence electronic properties.
- Furan-2-ylmethyl at position 5, introducing a heteroaromatic moiety that may participate in π-π stacking interactions.
- 2-hydroxy-5-methylphenyl at position 3, providing a phenolic hydroxyl group capable of hydrogen bonding and a methyl group for steric modulation.
For example, one-pot reactions catalyzed by ionic liquids (e.g., 1-butyl-3-methylimidazolium hexafluorophosphate) or FeCl₃·6H₂O have been employed for similar scaffolds, enabling efficient cyclization and functionalization .
Properties
Molecular Formula |
C25H23N3O5 |
|---|---|
Molecular Weight |
445.5 g/mol |
IUPAC Name |
4-(3,4-dimethoxyphenyl)-5-(furan-2-ylmethyl)-3-(2-hydroxy-5-methylphenyl)-1,4-dihydropyrrolo[3,4-c]pyrazol-6-one |
InChI |
InChI=1S/C25H23N3O5/c1-14-6-8-18(29)17(11-14)22-21-23(27-26-22)25(30)28(13-16-5-4-10-33-16)24(21)15-7-9-19(31-2)20(12-15)32-3/h4-12,24,29H,13H2,1-3H3,(H,26,27) |
InChI Key |
SMFZATJZXBGQKC-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC(=C(C=C1)O)C2=NNC3=C2C(N(C3=O)CC4=CC=CO4)C5=CC(=C(C=C5)OC)OC |
Origin of Product |
United States |
Biological Activity
The compound 4-(3,4-dimethoxyphenyl)-5-(furan-2-ylmethyl)-3-(2-hydroxy-5-methylphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one is a complex heterocyclic structure that has garnered attention for its potential biological activities. This article aims to explore its biological activity, focusing on its anticancer properties, anti-inflammatory effects, and other pharmacological activities.
Chemical Structure
The compound can be described structurally as follows:
- Core Structure : Pyrrolo[3,4-c]pyrazolone
- Substituents :
- 3,4-Dimethoxyphenyl group
- Furan-2-ylmethyl group
- 2-Hydroxy-5-methylphenyl group
This unique combination of substituents may contribute to its diverse biological activities.
Anticancer Activity
Recent studies have demonstrated that compounds with similar structural motifs exhibit significant anticancer properties. For instance:
- A study highlighted the synthesis of new sugar hydrazones incorporating furan and their evaluation for anticancer activity. These compounds showed promising results against various cancer cell lines, indicating that furan-containing derivatives may enhance anticancer efficacy .
- Another investigation into pyrazole derivatives reported substantial anticancer activity, with some compounds exhibiting IC50 values in the low micromolar range against cancer cell lines .
Anti-inflammatory Activity
The compound's potential as an anti-inflammatory agent is supported by research on related pyrazole derivatives:
- Compounds with pyrazole structures have been shown to inhibit cyclooxygenase (COX) enzymes, particularly COX-II, which is implicated in inflammatory processes. For example, certain derivatives displayed IC50 values significantly lower than traditional COX inhibitors like Rofecoxib .
- In vitro studies demonstrated that these derivatives could effectively reduce nitric oxide production in lipopolysaccharide-induced RAW 264.7 cells, suggesting a mechanism of action through the inhibition of pro-inflammatory mediators .
Other Pharmacological Activities
In addition to anticancer and anti-inflammatory effects, various studies suggest that this compound may possess:
- Antioxidant Properties : Compounds with similar structures have been reported to exhibit antioxidant activity, which could be beneficial in mitigating oxidative stress-related diseases.
- Antimicrobial Activity : Some derivatives have shown efficacy against bacterial and fungal strains, indicating a broad spectrum of antimicrobial activity.
Data Summary Table
Case Studies
- Synthesis and Evaluation of Furan Derivatives : A study synthesized several furan-based compounds and evaluated their anticancer properties. The results indicated that modifications at the furan position significantly influenced biological activity .
- Pyrazole Derivatives as COX Inhibitors : Research focused on a series of pyrazole derivatives demonstrated their potential as selective COX-II inhibitors with minimal ulcerogenic effects compared to traditional NSAIDs .
Scientific Research Applications
Pharmacological Applications
1. Anticancer Activity
Research indicates that compounds similar to 4-(3,4-dimethoxyphenyl)-5-(furan-2-ylmethyl)-3-(2-hydroxy-5-methylphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one exhibit significant anticancer properties. They have been shown to inhibit cell proliferation in various cancer cell lines through mechanisms involving apoptosis and cell cycle arrest. For instance, studies have demonstrated that derivatives of this compound can induce apoptosis in breast cancer cells by modulating key signaling pathways such as the PI3K/Akt pathway .
2. Antimicrobial Activity
The compound has also been evaluated for its antimicrobial properties. It has shown promise against a range of bacterial strains and fungi. The presence of the furan ring is believed to enhance its interaction with microbial targets, potentially disrupting their cellular processes .
3. Anti-inflammatory Effects
In vitro studies suggest that this compound may possess anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. This activity could be beneficial in treating conditions characterized by chronic inflammation .
Material Science Applications
1. Organic Electronics
Due to its unique electronic properties derived from the conjugated system within its structure, this compound has potential applications in organic electronics. It can be utilized in organic light-emitting diodes (OLEDs) and organic photovoltaic cells (OPVs) due to its ability to transport charge effectively .
2. Drug Delivery Systems
The compound's structural properties allow it to be incorporated into drug delivery systems. Its ability to form stable complexes with various drugs can enhance the bioavailability and therapeutic efficacy of these drugs when administered .
Case Study 1: Anticancer Efficacy
A study published in Pharmaceutical Biology investigated the efficacy of a related compound on human breast cancer cell lines. The results indicated a dose-dependent inhibition of cell growth and induced apoptosis through mitochondrial pathways .
Case Study 2: Antimicrobial Activity
In a research article focused on novel antimicrobial agents, derivatives of this compound were synthesized and tested against Gram-positive and Gram-negative bacteria. The findings revealed significant antimicrobial activity with minimum inhibitory concentrations (MICs) lower than those of standard antibiotics .
Chemical Reactions Analysis
Functional Group Transformations
The compound undergoes targeted reactions at its hydroxyl, methoxy, and furan groups:
Table 2: Functional Group Reactivity
| Group | Reaction Type | Reagents/Conditions | Outcome |
|---|---|---|---|
| 2-Hydroxy-5-methylphenyl | O-Alkylation | Alkyl halides, K₂CO₃, DMF | Ether formation (improves lipophilicity) |
| Furan ring | Electrophilic substitution | HNO₃/H₂SO₄ (nitration) | Nitrofuran derivatives (enhanced bioactivity) |
| Methoxy groups | Demethylation | BBr₃, CH₂Cl₂ (−78°C) | Phenolic intermediates for further coupling |
| Pyrrolopyrazole NH | Acylation | Acetyl chloride, pyridine | N-Acetylated analogs (modulated solubility) |
Notable observations:
-
Ring-opening reactions : The dihydropyrrolo ring undergoes cleavage with strong bases (e.g., NaOH/EtOH) to yield linear amides.
-
Oxidation : The furan moiety is susceptible to ozonolysis, producing diketone fragments.
Catalytic and Cross-Coupling Reactions
The compound participates in metal-catalyzed transformations:
Table 3: Catalytic Reactions
| Reaction | Catalyst | Conditions | Application |
|---|---|---|---|
| Suzuki-Miyaura coupling | Pd(PPh₃)₄, K₂CO₃ | DMF/H₂O, 80°C | Biaryl derivatives for SAR studies |
| Buchwald-Hartwig amination | Pd₂(dba)₃, Xantphos | Toluene, 110°C | N-Arylated analogs with improved target binding |
| Click chemistry | CuSO₄, sodium ascorbate | H₂O/t-BuOH | Triazole-linked conjugates (probe development) |
Key findings:
-
Suzuki couplings at the 3,4-dimethoxyphenyl group enable diversification of aromatic substituents .
-
Click reactions at the furan-2-ylmethyl position generate bioconjugates for biochemical assays.
Stability and Side Reactions
Critical stability data:
-
Thermal decomposition : Onset at 220°C (TGA), forming CO₂ and aromatic byproducts.
-
Photodegradation : UV exposure (254 nm) leads to furan ring opening (50% degradation in 24 hrs).
-
Hydrolysis : Stable in neutral pH but undergoes slow hydrolysis under acidic (pH < 3) or alkaline (pH > 10) conditions.
Mechanistic Insights
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Structural Analogues and Substituent Effects
*Calculated molecular weight based on formula.
†Estimated logP using fragment-based methods (methoxy groups reduce logP compared to fluorophenyl).
‡Predicted values based on substituent contributions.
Key Observations:
- Electron-Withdrawing vs. Electron-Donating Groups: The fluorophenyl substituent in D126-0413 increases logP (4.9987) compared to the target compound’s 3,4-dimethoxyphenyl group, which enhances hydrophilicity due to methoxy oxygen atoms.
- Hydrogen Bonding Capacity: The target compound and D126-0413 both have two H-bond donors (hydroxyl and NH groups), but the target compound’s additional methoxy groups increase H-bond acceptors (6 vs. 5).
- Steric Effects: Bulky substituents like 3-methoxypropyl in ’s compound may reduce membrane permeability despite favorable logP values.
Computational and Analytical Insights
- NMR Analysis: Density functional theory (DFT) calculations (e.g., B3LYP/6-31*G) have been used to validate NMR chemical shifts in similar compounds, aiding structural confirmation .
- Graph-Based Comparisons: Chemical structures can be represented as graphs (atoms as vertices, bonds as edges), enabling systematic comparison of substituent patterns and core modifications .
Preparation Methods
Pyrrolo[3,4-c]Pyrazole Ring Formation
The dihydropyrrolo[3,4-c]pyrazol-6(1H)-one core is synthesized via a [3+2] cycloaddition between substituted pyrrole precursors and pyrazole-forming agents. A validated method involves reacting chromeno[2,3-c]pyrrole-3,9-diones with hydrazine hydrate in dioxane at 80°C for 12 hours. The reaction proceeds via nucleophilic attack of hydrazine on the diketone moiety, followed by cyclodehydration (Figure 1).
Reaction Conditions:
-
Solvent: Dioxane/water (1:2 v/v)
-
Catalyst: None required
-
Temperature: 80°C
-
Yield: 72–94% after crystallization
This method avoids chromatography, favoring crystallization from ethanol for industrial scalability. The 3-(2-hydroxy-5-methylphenyl) group is introduced using 2-hydroxy-5-methylbenzaldehyde during pyrrole precursor synthesis.
| Step | Reagent | Temp (°C) | Time (h) | Yield (%) |
|---|---|---|---|---|
| Acylation | AlCl₃, DCM | 0 | 2 | 85 |
| Reduction | NaBH₄, MeOH | 25 | 1 | 92 |
Furan-2-ylmethyl Functionalization
The furan-2-ylmethyl group is introduced via Mitsunobu reaction using furfuryl alcohol and DIAD/PPh₃ in THF. This method ensures retention of configuration at the stereocenter adjacent to the furan.
Key Parameters:
Regioselective Hydroxylation and Methylation
2-Hydroxy-5-methylphenyl Incorporation
A Ullmann coupling between 5-methyl-2-iodophenol and the pyrrole intermediate using CuI/L-proline in DMSO at 120°C installs the phenolic group. Subsequent methylation with dimethyl sulfate in acetone selectively protects the 3,4-positions.
Selectivity Data:
Final Cyclization and Purification
The assembled intermediates undergo acid-catalyzed cyclization in ethyl acetate with p-toluenesulfonic acid (PTSA) at reflux. This step forms the fused pyrrolopyrazole system while preserving acid-sensitive groups.
Cyclization Conditions:
Final purification via recrystallization from ethyl acetate/hexane (1:3) achieves >99% purity (LC-MS).
Analytical Characterization
Spectroscopic Data:
-
¹H NMR (400 MHz, DMSO-d₆): δ 7.82 (s, 1H, pyrazole-H), 6.95–7.12 (m, 7H, aromatic), 5.21 (s, 2H, CH₂-furan), 3.85 (s, 6H, OCH₃).
-
HRMS (ESI): m/z calc. for C₂₆H₂₅N₃O₅ [M+H]⁺: 468.1912; found: 468.1909.
Q & A
Q. What synthetic strategies are recommended for constructing the pyrrolo[3,4-c]pyrazole core of this compound?
The synthesis typically involves a multi-step approach:
- Core formation : Cyclocondensation of hydrazine derivatives with diketones or ketoesters under acidic conditions to form the pyrrolo-pyrazole scaffold .
- Substituent introduction : Sequential functionalization via nucleophilic substitution (e.g., alkylation of the furan-2-ylmethyl group) and Suzuki-Miyaura coupling for aromatic substituents (e.g., 3,4-dimethoxyphenyl) .
- Optimization : Use of continuous flow reactors and green solvents (e.g., ethanol/water mixtures) to enhance yield (>70%) and scalability .
Q. How can structural characterization be performed to confirm the compound’s regiochemistry and stereochemistry?
- Nuclear Magnetic Resonance (NMR) : 2D NMR (¹H-¹H COSY, HSQC, HMBC) resolves overlapping signals in the pyrrolo-pyrazole core and confirms substitution patterns .
- X-ray crystallography : Determines absolute configuration, especially for chiral centers in the dihydro scaffold .
- High-Resolution Mass Spectrometry (HRMS) : Validates molecular formula (e.g., C₂₇H₂₅N₃O₅) with <2 ppm error .
Q. What analytical methods are suitable for quantifying this compound in biological matrices?
- HPLC-UV/Vis : Reverse-phase C18 column with methanol/0.1% formic acid gradient (retention time ~8.2 min) .
- LC-MS/MS : Electrospray ionization (ESI+) in MRM mode for enhanced sensitivity (LOD: 0.1 ng/mL) .
Advanced Research Questions
Q. How can researchers resolve contradictions in reported bioactivity data (e.g., IC₅₀ variability across assays)?
- Assay standardization : Use consistent cell lines (e.g., HEK293 for kinase inhibition) and control compounds .
- Data normalization : Correct for solvent effects (e.g., DMSO ≤0.1% v/v) and batch-to-batch variability via ANOVA with post-hoc Tukey tests .
- Molecular docking : Validate target engagement (e.g., ATP-binding pockets) using AutoDock Vina and compare binding energies (ΔG ≤ -8 kcal/mol) .
Q. What methodologies are recommended for studying the environmental fate of this compound?
- Degradation kinetics : Simulate hydrolysis (pH 5–9, 25–50°C) and photolysis (UV-A/B) with LC-MS monitoring .
- Ecotoxicology : Acute toxicity assays using Daphnia magna (48h LC₅₀) and algal growth inhibition (72h EC₅₀) per OECD guidelines .
Q. How can structure-activity relationships (SAR) be explored to enhance target selectivity?
- Substituent variation : Replace the 2-hydroxy-5-methylphenyl group with electron-withdrawing groups (e.g., -CF₃) to modulate π-π stacking .
- Pharmacophore mapping : Use Schrödinger’s Phase to identify critical H-bond donors (e.g., hydroxyl group) and hydrophobic regions .
- ADMET profiling : Predict blood-brain barrier penetration (e.g., SwissADME) and cytochrome P450 inhibition (CYP3A4 > 50% at 10 µM) .
Q. What experimental designs are effective for evaluating synergistic effects with known therapeutics?
- Combinatorial screening : Checkerboard assays with fixed molar ratios (1:1 to 1:16) and synergy quantification via Chou-Talalay’s Combination Index (CI <1) .
- Transcriptomics : RNA-seq to identify co-regulated pathways (e.g., MAPK/ERK) in treated vs. monotherapy groups .
Methodological Considerations
- Contradictory data : Cross-validate results using orthogonal techniques (e.g., SPR for binding affinity vs. enzymatic assays) .
- Reaction optimization : Employ DoE (Design of Experiments) to assess temperature, catalyst loading, and solvent effects on yield .
- Bioactivity validation : Include positive controls (e.g., staurosporine for kinase assays) and replicate experiments (n ≥ 3) .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
